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Compound of Interest

Compound Name: Factor B-IN-1

Cat. No.: B8145627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

synthesis, and biological activity of Factor B-IN-1, a potent inhibitor of complement Factor B.

The information is curated for researchers, scientists, and drug development professionals

working in the fields of immunology, inflammation, and complement-mediated diseases.

Core Chemical and Physical Properties
Factor B-IN-1 is a small molecule inhibitor with the chemical formula C₁₉H₁₆N₄O₂.[1] Its

molecular weight is 332.36 g/mol .[1][2] The compound is typically supplied as a solid, ranging

in color from white to light brown.[2]
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Property Value Reference

CAS Number 1481631-75-7 [1][2][3][4]

Molecular Formula C₁₉H₁₆N₄O₂ [1][2]

Molecular Weight 332.36 g/mol [2]

Appearance White to light brown solid [2]

Purity ≥95% [3]

SMILES

N#CC1=CC=C2N=C(C(O)C3=

C(OC)C=C(C)C4=C3C=CN4)N

C2=C1

[2]

Solubility: Factor B-IN-1 is soluble in dimethyl sulfoxide (DMSO) at a concentration of 50

mg/mL (150.44 mM), often requiring ultrasonication for complete dissolution.[2] It is important

to use freshly opened, anhydrous DMSO as the compound is hygroscopic, and the presence of

water can significantly impact its solubility.[2] For in vivo studies, formulations have been

developed using co-solvents. For example, a clear solution of at least 1.25 mg/mL (3.76 mM)

can be achieved in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline, or

in 10% DMSO and 90% corn oil.[2]

Storage: For long-term storage, Factor B-IN-1 powder should be kept in a cool, dry place.

Stock solutions are best stored at -80°C for up to 6 months or at -20°C for up to 1 month.[2]

Repeated freeze-thaw cycles should be avoided to maintain the integrity of the compound.[2]

Synthesis and Purification
Factor B-IN-1 is a synthetic compound, with its synthesis detailed in patent

WO2013164802A1, specifically in Example 24.[2][5] While the full, step-by-step protocol from

the patent is not publicly available through general web searches, the patent document itself

would contain the definitive methodology for its preparation and purification. Researchers

interested in synthesizing this compound should refer directly to this patent for detailed

experimental procedures.

Biological Activity and Mechanism of Action
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Factor B-IN-1 is an inhibitor of Factor B, a key serine protease in the alternative pathway of the

complement system.[1][2][5] The complement system is a critical component of the innate

immune system, and its dysregulation is implicated in a variety of inflammatory and

autoimmune diseases. By inhibiting Factor B, Factor B-IN-1 effectively blocks the amplification

loop of the complement cascade.

The precise inhibitory concentration (IC50) and other quantitative measures of its biological

activity are not readily available in the public domain but are expected to be detailed within the

aforementioned patent. For comparison, another known Factor B inhibitor, LNP023

(Iptacopan), has a reported IC50 value of 10 nM.[6]

Signaling Pathway of the Alternative Complement
Pathway
The following diagram illustrates the central role of Factor B in the alternative complement

pathway and the point of inhibition by Factor B-IN-1.
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Alternative Complement Pathway and Inhibition by Factor B-IN-1
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Caption: Inhibition of Factor B by Factor B-IN-1 blocks the formation of the C3 convertase,

halting the amplification loop of the alternative complement pathway.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and biological characterization of

Factor B-IN-1 are proprietary and contained within patent WO2013164802A1. Researchers
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requiring these specific methodologies are advised to consult this primary source document.

The general approach to characterizing a Factor B inhibitor would likely involve the following

experimental workflows:

In Vitro Factor B Inhibition Assay Workflow
This diagram outlines a typical workflow for assessing the inhibitory activity of a compound like

Factor B-IN-1 against Factor B.

In Vitro Factor B Inhibition Assay Workflow
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Caption: A generalized workflow for determining the in vitro inhibitory potency of Factor B-IN-1.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8145627?utm_src=pdf-body
https://www.benchchem.com/product/b8145627?utm_src=pdf-body-img
https://www.benchchem.com/product/b8145627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8145627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Factor B-IN-1 is a valuable research tool for investigating the role of the alternative

complement pathway in health and disease. Its specific inhibition of Factor B makes it a

promising lead compound for the development of therapeutics targeting complement-mediated

disorders. This guide provides a foundational understanding of its chemical and physical

properties, with the key source for detailed experimental protocols being patent

WO2013164802A1. Further research and publication are anticipated to more fully elucidate the

therapeutic potential of this and similar molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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